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Compound of Interest

Compound Name: Cholesterylstearate

Cat. No.: B13091713

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Cholesteryl stearate, an ester formed from cholesterol and stearic acid, is a multifaceted lipid

molecule with significant applications across various scientific disciplines. Its unique

physicochemical properties make it a valuable component in the formulation of drug delivery

systems, liquid crystals, and cosmetic products. This technical guide provides an in-depth

overview of the chemical properties and diverse uses of cholesteryl stearate, with a focus on

experimental applications and its role in biological pathways.

Core Chemical and Physical Properties
Cholesteryl stearate is a white, crystalline powder at room temperature. It is a cholesterol ester,

making it more hydrophobic than free cholesterol.[1] This property is central to its function in

biological systems and its application in various formulations.

Quantitative Data Summary
The following table summarizes the key quantitative properties of cholesteryl stearate:
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Property Value Reference(s)

Molecular Formula C45H80O2 [2][3][4]

Molecular Weight 653.12 g/mol [2][3][4]

Melting Point 79-83 °C [2][4][5]

Boiling Point (estimated) 619.01 °C [2][5]

Appearance White crystalline powder [4][5]

Solubility

Insoluble in water.[2][5] Slightly

soluble in chloroform and

methanol.[2][5]

[2][5]

CAS Number 35602-69-8 [2][3][5]

Biological Role and Signaling Pathway
In biological systems, cholesteryl stearate is a form of cholesteryl ester, which is a storage and

transport form of cholesterol.[6] Free cholesterol is esterified with fatty acids, such as stearic

acid, to form cholesteryl esters. This reaction is catalyzed by two main enzymes: Acyl-

CoA:cholesterol acyltransferase (ACAT) within cells and Lecithin-cholesterol acyltransferase

(LCAT) in the plasma.[1] The resulting cholesteryl esters are highly nonpolar and are packed

into the core of lipoproteins, such as low-density lipoprotein (LDL) and high-density lipoprotein

(HDL), for transport through the bloodstream.[7]

The diagram below illustrates the central role of cholesterol esterification in the reverse

cholesterol transport pathway, a process crucial for maintaining cholesterol homeostasis.
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Caption: Cholesterol Esterification and Reverse Transport Pathway.

Applications and Experimental Protocols
Cholesteryl stearate's unique properties are leveraged in several research and industrial

applications.

Thermochromic Liquid Crystals
Cholesteryl esters are well-known for their liquid crystalline properties, where they exhibit a

phase of matter that has properties between those of a conventional liquid and those of a solid

crystal. Mixtures of cholesteryl esters, including cholesteryl stearate, can form thermochromic

liquid crystals, which change color in response to temperature changes. This is due to changes

in the helical pitch of the liquid crystal structure with temperature, which alters the wavelength

of reflected light.
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This protocol describes the preparation of a simple thermochromic liquid crystal using a mixture

of cholesteryl esters.

Materials:

Cholesteryl Oleyl Carbonate

Cholesteryl Pelargonate (Cholesteryl Nonanoate)

Cholesteryl Stearate

Glass vial

Heat gun or hot plate

Spatula

Procedure:

Weigh out the desired proportions of the cholesteryl esters. A common starting point for a

mixture sensitive around room temperature is a ratio of cholesteryl oleyl carbonate,

cholesteryl pelargonate, and cholesteryl stearate. The exact ratios can be adjusted to tune

the temperature range of the color change.

Transfer the weighed cholesteryl esters into a clean, dry glass vial.

Gently heat the vial using a heat gun or on a hot plate until all the solids have melted into a

clear, viscous liquid.

Swirl the vial gently to ensure the mixture is homogeneous.

Allow the mixture to cool. As it cools, it will pass through its liquid crystal phase and exhibit a

play of colors.

The thermochromic properties can be observed by gently warming the vial with your hand or

a warm object and observing the color changes as it cools.
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Caption: Workflow for Thermochromic Liquid Crystal Preparation.

Solid Lipid Nanoparticles for Drug Delivery
Solid lipid nanoparticles (SLNs) are colloidal carriers developed as an alternative to traditional

emulsions, liposomes, and polymeric nanoparticles. Cholesteryl stearate can be incorporated

as a solid lipid in the formulation of SLNs due to its biocompatibility and ability to form a solid

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b13091713/docs?utm_src=pdf-body-img#cholesteryl-stearate-a-comprehensive-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13091713?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


matrix. These nanoparticles can encapsulate lipophilic drugs, enhancing their stability and

controlling their release.

This protocol outlines a general method for preparing SLNs using cholesteryl stearate as a lipid

component.

Materials:

Cholesteryl Stearate (and/or other solid lipids like stearic acid)

Lipophilic drug

Surfactant (e.g., Poloxamer 188, Tween 80)

Ultrapure water

High-shear homogenizer

Water bath

Procedure:

Lipid Phase Preparation: Weigh the cholesteryl stearate and the lipophilic drug. Heat them in

a beaker at a temperature approximately 5-10°C above the melting point of the lipid until a

clear, uniform molten liquid is formed.

Aqueous Phase Preparation: In a separate beaker, dissolve the surfactant in ultrapure water

and heat it to the same temperature as the lipid phase.

Emulsification: Add the hot aqueous phase to the molten lipid phase and immediately subject

the mixture to high-shear homogenization for a defined period (e.g., 5-10 minutes) to form a

hot oil-in-water pre-emulsion.

Nanoparticle Formation: Quickly disperse the hot pre-emulsion into cold water (2-5°C) under

continuous stirring. The rapid cooling of the lipid droplets causes the lipid to solidify, forming

SLNs.
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Purification and Storage: The resulting SLN dispersion can be purified by centrifugation or

dialysis to remove excess surfactant and unencapsulated drug. The final formulation is

typically stored at 4°C.
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Caption: Workflow for Solid Lipid Nanoparticle Preparation.

Cosmetics and Personal Care
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In the cosmetic industry, cholesteryl stearate functions as an emollient, skin-conditioning agent,

emulsifier, and viscosity-increasing agent. Its emollient properties help to soften and smooth

the skin, while its emulsifying capabilities aid in the stabilization of oil and water mixtures in

creams and lotions.

Use in Cell Culture
While cholesterol and fatty acids are common supplements in serum-free cell culture media to

support cell membrane integrity and growth, the direct supplementation with cholesteryl

stearate is less common. However, studies on lipid metabolism in cell culture often involve the

analysis of intracellular cholesteryl ester pools, including cholesteryl stearate, to understand

cellular cholesterol homeostasis and the effects of various stimuli on lipid storage. Cultured

cells, such as hepatoma cell lines, can accumulate cholesteryl esters when incubated with

hyperlipemic serum, providing a model system to study the dynamics of cholesterol

esterification and storage.

Conclusion
Cholesteryl stearate is a chemically stable and biologically relevant lipid with a broad range of

applications. Its well-defined physical properties, particularly its melting point and liquid

crystalline behavior, make it a versatile tool for materials science and formulation development.

In the biological realm, it represents a key component of cholesterol metabolism and transport.

The experimental protocols provided herein offer a foundation for researchers and drug

development professionals to explore and utilize the unique characteristics of cholesteryl

stearate in their respective fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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